Cas no 2092329-55-8 (2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo-)

• Product Name: 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo-
• CAS No: 2092329-55-8
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• CID: 5266812
• Update Time: 2025-05-30

2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo-

• Inchi： 1S/C9H7NO4S/c11-5-1-2-7-6(3-5)9(14)15-10(7)4-8(12)13/h1-3,11H,4H2,(H,12,13)
• InChI Key： BQMKFLMWRUFROX-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=C(O)C=C2)C(=O)S1

Additional information on 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo-

Comprehensive Overview of 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo- (CAS No. 2092329-55-8)

The compound 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo- (CAS No. 2092329-55-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzisothiazole core and functional groups like hydroxy and oxo, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of benzisothiazole derivatives in drug discovery?" and "How does 5-hydroxy-3-oxo substitution impact biological activity?"

Chemically, 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo- belongs to the class of heterocyclic compounds, which are pivotal in medicinal chemistry due to their structural diversity and bioactivity. The presence of the acetic acid moiety enhances its solubility and potential for derivatization, while the 5-hydroxy-3-oxo group may contribute to hydrogen bonding interactions with biological targets. Researchers frequently investigate its structure-activity relationship (SAR) to optimize efficacy in applications like enzyme inhibition or receptor modulation.

In the context of trending topics, this compound aligns with the growing demand for small-molecule therapeutics and precision medicine. Searches for "benzisothiazole-based anti-inflammatory drugs" or "oxo-acetic acid derivatives in cancer research" reflect its relevance. Its potential as a scaffold for drug design is underscored by studies linking similar structures to neuroprotective and antioxidant effects, addressing modern health concerns like neurodegenerative diseases and oxidative stress.

Synthesis and characterization of CAS No. 2092329-55-8 often involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure purity and validate its utility in high-throughput screening for drug candidates. The compound’s logP and pKa values are critical for predicting its pharmacokinetic behavior, a frequent query among researchers optimizing bioavailability.

From an industrial perspective, 2,1-Benzisothiazole-1(3H)-acetic acid, 5-hydroxy-3-oxo- is part of a broader exploration into sustainable chemistry. Innovations in green synthesis and catalysis aim to reduce the environmental footprint of producing such intermediates. This resonates with searches like "eco-friendly synthesis of heterocycles" and "benign solvents for pharmaceutical intermediates," highlighting its alignment with global sustainability goals.

In summary, CAS No. 2092329-55-8 represents a versatile building block in organic synthesis and drug development. Its structural features and emerging applications position it at the intersection of cutting-edge research and industrial innovation, answering pressing questions in both academic and commercial spheres. Future studies may further elucidate its role in addressing unmet medical needs, solidifying its place in the pharmaceutical lexicon.